3,5-dimethoxy-N-(6-methyl[1,2]oxazolo[5,4-b]pyridin-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,5-dimethoxy-N-(6-methyl[1,2]oxazolo[5,4-b]pyridin-3-yl)benzamide, also known as DMXP, is a novel compound that has been gaining attention in the field of medicinal chemistry. It is a derivative of benzamide and has been found to exhibit promising biological activities.
Scientific Research Applications
Pharmaceutical Research
This compound, due to its structural complexity and potential biological activity, could be a candidate for drug discovery and development. Its benzamide moiety is a common feature in many pharmaceuticals, suggesting possible applications in the treatment of diseases. For instance, benzamides have been used in treatments for cancer, hypercholesterolemia, and as anti-tumour agents .
Antioxidant Properties
The compound’s dimethoxybenzamide structure indicates it may possess antioxidant properties. Antioxidants are crucial in combating oxidative stress in the body, which can lead to chronic diseases such as cancer and heart disease. Research into similar compounds has shown effective free radical scavenging activities .
Antibacterial Applications
Benzamide derivatives have been reported to exhibit antibacterial activity. This compound could be synthesized and tested against various bacterial strains to evaluate its efficacy as a new antibacterial agent, potentially contributing to the fight against antibiotic-resistant bacteria .
Neurodegenerative Disease Research
Compounds with benzamide structures have been associated with neuroprotective effects. This suggests that 3,5-dimethoxy-N-(6-methyl[1,2]oxazolo[5,4-b]pyridin-3-yl)benzamide could be explored for its potential applications in the treatment or management of neurodegenerative diseases like Alzheimer’s and Parkinson’s .
Anti-inflammatory Activity
The anti-inflammatory properties of benzamide derivatives make them candidates for the development of new anti-inflammatory drugs. This compound could be investigated for its ability to inhibit inflammatory pathways, which could lead to new treatments for conditions such as arthritis and inflammatory bowel disease .
Cancer Therapeutics
Given the use of benzamide derivatives in cancer therapy, this compound could be explored for its potential as a chemotherapeutic agent. It could be tested for its ability to induce apoptosis in cancer cells or inhibit tumor growth .
Metabolic Disorder Treatments
Benzamides have been implicated in the treatment of metabolic disorders. This compound could be researched for its potential effects on metabolic pathways, which might lead to new therapies for diabetes or obesity .
Chemical Synthesis of Heterocycles
The compound’s structure suggests it could be useful in the synthesis of heterocyclic compounds, which are important in medicinal chemistry. It could serve as a precursor or intermediate in the synthesis of various heterocyclic structures with potential pharmacological activities .
properties
IUPAC Name |
3,5-dimethoxy-N-(6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O4/c1-9-4-5-13-14(19-23-16(13)17-9)18-15(20)10-6-11(21-2)8-12(7-10)22-3/h4-8H,1-3H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLMILSDIJAITIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C(=NO2)NC(=O)C3=CC(=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-dimethoxy-N-(6-methyl[1,2]oxazolo[5,4-b]pyridin-3-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.